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Ortetamine salt formation and purification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ortetamine

CAS No.: 5580-32-5

Cat. No.: S1916738

Chemical Information for Ortetamine

The table below summarizes the basic chemical data for ortetamine found in the search results.

Property Description

IUPAC Name (¥)-1-(2-methylphenyl)propan-2-amine [1]

Other Names Ortetamine, 2-Methylamphetamine, O-Tolylaminopropane [1]
Molecular Formula C1oH15N [1]

Molar Mass 149.237 g-mol~1[1]

Chemical Structure

imgur.com

(Image source: Wikipedia [1])

Legal Status (US) Schedule Il (isomer of methamphetamine) [1]

General Principles for Salt Formation & Purification
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For psychoactive amines like ortetamine, salt formation is a standard process to improve the compound's
stability, crystallinity, and handling properties. The following workflow outlines the logical steps from

freebase to purified salt.

Acid Selection

e.g., HCI, H2SO4

Salt Formation Reaction

Precipitation/Crystallization

Crude Salt Isolation

Purification

Purity Analysis

Click to download full resolution via product page

Key Experimental Considerations
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Based on general organic chemistry practices, here are the critical aspects you would need to address in your

protocol [2]:

¢ Acid Selection: The choice of acid (e.g., hydrochloric, sulfuric, phosphoric) determines the final salt's
properties. Selection is typically based on the desired solubility, crystallinity, and stability.
¢ Solvent System: The reaction solvent must dissolve both the freebase and the acid. A common
strategy is to use a warm alcohol (like ethanol or isopropanol) or a mixture of acetone and water to
facilitate the reaction and subsequent crystallization.
¢ Purification Techniques: The most common method for purifying a solid salt is recrystallization [2].
o Principle: The solid salt is dissolved in a minimal volume of hot solvent, then allowed to cool
slowly. As solubility decreases, pure crystals form, while impurities remain in the solution.
o Solvent Choice: The ideal solvent should have high solubility for the salt when hot and very
low solubility when cold [2].
e Purity Assessment: The purity of the final product must be verified. For solid salts, the primary
methods are [2]:
o Melting Point: A pure compound will have a sharp, characteristic melting point. Impurities
typically cause melting point depression and a broader melting range [2].
o Chromatography: Techniques like Thin-Layer Chromatography (TLC) or High-Performance
Liquid Chromatography (HPLC) can separate and identify the target compound from any
impurities [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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